Cas no 2126160-22-1 (4-(chloromethyl)-5-ethyl-3-methyl-1,2-oxazole)

• Product Name: 4-(chloromethyl)-5-ethyl-3-methyl-1,2-oxazole
• CAS No: 2126160-22-1
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• CID: 4638988
• Update Time: 2025-05-24

4-(chloromethyl)-5-ethyl-3-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-ethyl-3-methyl-1,2-oxazole

• Inchi： 1S/C7H10ClNO/c1-3-7-6(4-8)5(2)9-10-7/h3-4H2,1-2H3
• InChI Key： IQCGVQBHGUGNHH-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(CCl)C(C)=N1

Additional information on 4-(chloromethyl)-5-ethyl-3-methyl-1,2-oxazole

Introduction to 4-(Chloromethyl)-5-ethyl-3-methyl-1,2-oxazole (CAS No. 2126160-22-1)

4-(Chloromethyl)-5-ethyl-3-methyl-1,2-oxazole, with the CAS number 2126160-22-1, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a chloromethyl group and an ethyl substituent on the oxazole ring imparts specific chemical properties and reactivity that make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 4-(Chloromethyl)-5-ethyl-3-methyl-1,2-oxazole typically involves multi-step reactions, starting from readily available starting materials. One common approach is the cyclization of an appropriate nitrile and an aldehyde or ketone, followed by substitution reactions to introduce the chloromethyl and ethyl groups. The detailed synthetic routes have been extensively studied and optimized to achieve high yields and purity, making this compound accessible for further research and development.

In the realm of medicinal chemistry, 4-(Chloromethyl)-5-ethyl-3-methyl-1,2-oxazole has shown promise as a building block for the synthesis of bioactive molecules. Oxazoles are known for their ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets such as enzymes and receptors. Recent studies have explored the use of oxazoles in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The chloromethyl group in 4-(Chloromethyl)-5-ethyl-3-methyl-1,2-oxazole can be readily functionalized to introduce additional pharmacophores or improve the solubility and bioavailability of the final drug candidates.

Beyond its applications in medicinal chemistry, 4-(Chloromethyl)-5-ethyl-3-methyl-1,2-oxazole has also found utility in materials science. The unique electronic properties of oxazoles make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The chloromethyl group can be used to modify the electronic properties of the material, enhancing its performance in these applications. Recent research has focused on developing new derivatives of 4-(Chloromethyl)-5-ethyl-3-methyl-1,2-oxazole with improved stability and efficiency.

The safety and environmental impact of 4-(Chloromethyl)-5-ethyl-3-methyl-1,2-oxazole are important considerations for its widespread use. While this compound is not classified as a hazardous material or controlled substance, proper handling and storage protocols should be followed to ensure safety in laboratory settings. Studies on the toxicity and environmental fate of this compound are ongoing to provide a comprehensive understanding of its potential risks.

In conclusion, 4-(Chloromethyl)-5-ethyl-3-methyl-1,2-oxazole (CAS No. 2126160-22-1) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.